Cas no 1340181-75-0 (1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine)
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine Chemical and Physical Properties
Names and Identifiers
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- 3-Pyrrolidinamine, 1-methyl-2-(2-pyridinyl)-
- 1-Methyl-2-(pyridin-2-yl)pyrrolidin-3-amine
- 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine
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- Inchi: 1S/C10H15N3/c1-13-7-5-8(11)10(13)9-4-2-3-6-12-9/h2-4,6,8,10H,5,7,11H2,1H3
- InChI Key: FPMUTVNLOQEWSA-UHFFFAOYSA-N
- SMILES: N1(C)CCC(N)C1C1=NC=CC=C1
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1634390-0.05g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 0.05g |
$744.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-0.1g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 0.1g |
$779.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-0.25g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 0.25g |
$814.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-0.5g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 0.5g |
$849.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-1.0g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 1.0g |
$884.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-2.5g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 2.5g |
$1735.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-5.0g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 5.0g |
$2566.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-10.0g |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 10.0g |
$3807.0 | 2023-07-10 | ||
| Enamine | EN300-1634390-50mg |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 50mg |
$948.0 | 2023-09-22 | ||
| Enamine | EN300-1634390-100mg |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine |
1340181-75-0 | 100mg |
$993.0 | 2023-09-22 |
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine
Comprehensive Overview of 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine (CAS No. 1340181-75-0): Properties, Applications, and Research Insights
1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine (CAS No. 1340181-75-0) is a structurally unique heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a pyrrolidine core substituted with a pyridine ring and an amine functional group, making it a versatile intermediate for drug discovery. Its molecular framework is particularly valued for its potential to modulate biological targets, such as enzymes and receptors, due to its balanced lipophilicity and hydrogen-bonding capabilities.
In recent years, the demand for nitrogen-containing heterocycles like 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine has surged, driven by their prevalence in FDA-approved drugs. Researchers are exploring its applications in central nervous system (CNS) therapeutics, where its ability to cross the blood-brain barrier is of particular interest. Additionally, its structural analogs have shown promise in anti-inflammatory and antiviral studies, aligning with global health trends focused on infectious disease control.
The synthesis of CAS No. 1340181-75-0 typically involves multi-step organic reactions, including reductive amination and cross-coupling methodologies. Advanced techniques like flow chemistry and catalysis are being optimized to improve yield and sustainability, addressing the growing emphasis on green chemistry in industrial processes. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry confirms its purity, a critical factor for preclinical studies.
From a commercial perspective, 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine is often sourced by contract research organizations (CROs) and pharmaceutical innovators for lead optimization. Its patent landscape reveals incremental innovations, particularly in kinase inhibitor development—a hot topic in oncology research. Users frequently search for "buy 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine" or "CAS 1340181-75-0 suppliers," reflecting its niche but growing market.
Ongoing studies are investigating the compound’s structure-activity relationships (SAR) to expand its utility. For instance, modifications to its amine group or pyridine moiety could enhance selectivity for G-protein-coupled receptors (GPCRs), a key area in precision medicine. Such advancements align with the broader shift toward personalized therapeutics, a frequently searched topic in biomedical AI databases.
In summary, 1-methyl-2-(pyridin-2-yl)pyrrolidin-3-amine exemplifies the intersection of medicinal chemistry and material science. Its synthetic accessibility and bioactive potential position it as a valuable candidate for future drug development, particularly in addressing unmet medical needs. As research progresses, this compound may emerge as a cornerstone in next-generation small-molecule therapeutics.
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